Cas no 96-86-6 (Diethyl Benzoylaminomalonate)

Diethyl Benzoylaminomalonate structure
Product Name:Diethyl Benzoylaminomalonate
Diethyl Benzoylaminomalonate Properties
Names and Identifiers
-
- diethyl benzamidomalonate
- Benzamidomalonic acid, diethyl ester
- Diethyl Benzoylaminomalonate
- 2-(anthracen-9-ylmethyl)malonic acid diethyl ester
- 2-(benzoylamino)propanedioic acid diethyl ester
- benzoylamino-malonic acid diethyl ester
- diethyl 2-(anthracen-9-ylmethyl)malonate
- diethyl 2-(benzoylamino)malonate
- diethyl 2-benzamidomalonate
- diethyl 9-anthrylmethylmalonate
- diethyl N-benzoyl-aminomalonate
- Propanedioic acid,(9-anthracenylmethyl)-,diethyl ester
- NSC 121984
- diethyl 2-benzoylaminomalonate
- Propanedioic acid, (benzoylamino)-, diethyl ester
- 96-86-6
- AS-59243
- DIETHYL 2-(BENZOYLAMINO)PROPANEDIOATE
- N-(1,3-Diethoxy-1,3-dioxopropan-2-yl)benzenecarboximidic acid
- AKOS005206817
- NSC 80
- diethyl 2-benzamidopropanedioate
- AB-131/40897079
- NS00041198
- 1,3-diethyl 2-(phenylformamido)propanedioate
- AB00694305-03
- Diethyl-N-benzoylamino malonate
- EN300-43890
- EINECS 202-540-4
- DTXSID80914696
- Ethyl benzaminomalonate
- NSC-121984
- Z169860246
- NSC121984
- MFCD00015160
- 16798-45-1
- NCGC00324416-01
- CS-0299198
- J-010419
- NSC80
- SCHEMBL5784044
- NSC-80
- Diethyl2-benzamidomalonate
- Diethyl 2-(benzoylamino)malonate #
-
- MDL: MFCD00015160
- InChIKey: NMSZTQWZINJIMY-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17NO5/c1-3-19-13(17)11(14(18)20-4-2)15-12(16)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,15,16)
- SMILES: CCOC(C(NC(C1=CC=CC=C1)=O)C(OCC)=O)=O
Computed Properties
- Exact Mass: 279.11100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 279.11067264g/mol
- Heavy Atom Count: 20
- Complexity: 332
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- LogP: 1.30210
- PSA: 81.70000
Diethyl Benzoylaminomalonate Security Information
- Safety Instruction: S22-S24/25
Diethyl Benzoylaminomalonate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Diethyl Benzoylaminomalonate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00IK71-100mg |
Propanedioic acid, (benzoylamino)-, diethyl ester |
96-86-6 | 90% | 100mg |
$83.00 | 2024-04-19 | |
A2B Chem LLC | AI65181-100mg |
Diethyl benzamidomalonate |
96-86-6 | 90% | 100mg |
$55.00 | ||
Aaron | AR00IKFD-100mg |
Propanedioic acid, (benzoylamino)-, diethyl ester |
96-86-6 | 95% | 100mg |
$52.00 | 2024-07-18 | |
Enamine | EN300-43890-0.05g |
1,3-diethyl 2-(phenylformamido)propanedioate |
96-86-6 | 0.05g |
$19.0 | 2023-06-17 | ||
TRC | D444860-10g |
Diethyl Benzoylaminomalonate |
96-86-6 | 10g |
$ 185.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369868-100mg |
Diethyl 2-benzamidomalonate |
96-86-6 | 98% | 100mg |
¥439.00 |
Diethyl Benzoylaminomalonate Related Literature
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Xian B. Powers,Kamran B. Ghiassi,Joshua T. Greenfield,Marilyn M. Olmstead,Alan L. Balch CrystEngComm 2017 19 3244
-
Siddhartha Kolay,Amey Wadawale,Dasarathi Das,Hemanta K. Kisan,Raghavan B. Sunoj,Vimal K. Jain Dalton Trans. 2013 42 10828
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Yaqian Zhao,Liang Wang,Shufang Xue,Yunnan Guo Inorg. Chem. Front. 2022 9 4127
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Lingfang Wang,Sorin-Claudiu Ro?ca,Valentin Poirier,Sourisak Sinbandhit,Vincent Dorcet,Thierry Roisnel,Jean-Fran?ois Carpentier,Yann Sarazin Dalton Trans. 2014 43 4268
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Adway O. Zacharias,James X. Mao,Kwangho Nam,H. V. Rasika Dias Dalton Trans. 2021 50 7621
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6. Arylation of 4-ethoxycarbonyl-2-phenyloxazol-5-one by aryllead triacetates: a convenient route to α-arylglycinesMark J. Koen,Jacqueline Morgan,John T. Pinhey J. Chem. Soc. Perkin Trans. 1 1993 2383
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7. Polyoxotitanates join the Keggin family: synthesis, structure and reactivity of [Ti18O28H][OBut]17Charles F. Campana,Yuewu Chen,Victor W. Day,Walter G. Klemperer,Robert A. Sparks J. Chem. Soc. Dalton Trans. 1996 691
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